Cas no 1353961-48-4 (2-[3-(methoxymethyl)piperidin-1-yl]acetic acid)

• Product Name: 2-[3-(methoxymethyl)piperidin-1-yl]acetic acid
• CAS No: 1353961-48-4
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 2155116
• Update Time: 2025-10-30

2-[3-(methoxymethyl)piperidin-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Methoxymethyl-piperidin-1-yl)-acetic acid
• 2-(3-(Methoxymethyl)piperidin-1-yl)acetic acid
• 2-[3-(methoxymethyl)piperidin-1-yl]acetic acid
• AM93123
• (3-Methoxymethylpiperidin-1-yl)acetic acid

• Inchi： 1S/C9H17NO3/c1-13-7-8-3-2-4-10(5-8)6-9(11)12/h8H,2-7H2,1H3,(H,11,12)
• InChI Key： BNJKAULHLLVKPK-UHFFFAOYSA-N
• SMILES： O(C)CC1CN(CC(=O)O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[3-(methoxymethyl)piperidin-1-yl]acetic acid

Introduction to 2-[3-(methoxymethyl)piperidin-1-yl]acetic Acid (CAS No: 1353961-48-4)

2-[3-(methoxymethyl)piperidin-1-yl]acetic acid, identified by its CAS number 1353961-48-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a piperidine ring modified with a methoxymethyl group and an acetic acid moiety makes it a versatile scaffold for designing novel bioactive molecules.

The piperidine core is a common pharmacophore in many drugs, known for its ability to enhance binding affinity and metabolic stability. The introduction of a methoxymethyl group at the 3-position of the piperidine ring introduces additional functionalization possibilities, allowing for further chemical modifications. This structural feature is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly alter biological activity.

The acetic acid moiety at the 2-position of the molecule provides a carboxylate group, which can participate in hydrogen bonding interactions and influence the compound's solubility and pharmacokinetic properties. These characteristics make 2-[3-(methoxymethyl)piperidin-1-yl]acetic acid a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in developing small molecules that can modulate neurological pathways. Piperidine derivatives have shown promise in this regard, particularly in the treatment of central nervous system disorders. The unique structural features of 2-[3-(methoxymethyl)piperidin-1-yl]acetic acid make it a potential lead compound for designing drugs that target receptors and enzymes involved in neurodegenerative diseases.

One of the most exciting areas of research involving this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is associated with various diseases, making them attractive targets for therapeutic intervention. The piperidine ring and the methoxymethyl group in 2-[3-(methoxymethyl)piperidin-1-yl]acetic acid provide a framework that can be optimized to interact with kinase active sites effectively.

The synthesis of 2-[3-(methoxymethyl)piperidin-1-yl]acetic acid involves multi-step organic reactions, typically starting from commercially available piperidine derivatives. The introduction of the methoxymethyl group requires careful selection of reagents and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, which is crucial for large-scale pharmaceutical applications.

The pharmacological profile of 2-[3-(methoxymethyl)piperidin-1-yl]acetic acid has been studied in various preclinical models. Initial studies suggest that it exhibits moderate affinity for certain neurotransmitter receptors, making it a potential candidate for treating conditions such as depression and anxiety. Additionally, its interaction with kinases has been explored, revealing promising results in inhibiting the activity of specific kinases involved in cancer progression.

In conclusion, 2-[3-(methoxymethyl strong>)< strong>piperidin-1-yl strong>]acetic acid (CAS No: < strong >1353961-48-4 strong >) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for designing novel drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.